Cas no 1021252-06-1 (2-({2-phenylpyrazolo[1,5-a]pyrazin-4-yl}sulfanyl)-N-[2-(trifluoromethyl)phenyl]acetamide)

• Product Name: 2-({2-phenylpyrazolo[1,5-a]pyrazin-4-yl}sulfanyl)-N-[2-(trifluoromethyl)phenyl]acetamide
• CAS No: 1021252-06-1
• MF: C₂₁H₁₅F₃N₄OS
• MW: 428.430213212967
• CID: 5380890
• Update Time: 2025-06-14

2-({2-phenylpyrazolo[1,5-a]pyrazin-4-yl}sulfanyl)-N-[2-(trifluoromethyl)phenyl]acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(2-phenylpyrazolo[1,5-a]pyrazin-4-yl)sulfanyl-N-[2-(trifluoromethyl)phenyl]acetamide
• 2-({2-phenylpyrazolo[1,5-a]pyrazin-4-yl}sulfanyl)-N-[2-(trifluoromethyl)phenyl]acetamide

• Inchi： 1S/C21H15F3N4OS/c22-21(23,24)15-8-4-5-9-16(15)26-19(29)13-30-20-18-12-17(14-6-2-1-3-7-14)27-28(18)11-10-25-20/h1-12H,13H2,(H,26,29)
• InChI Key： DRTIDTMIWRUVOK-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC=C1C(F)(F)F)(=O)CSC1=NC=CN2N=C(C3=CC=CC=C3)C=C12

Additional information on 2-({2-phenylpyrazolo[1,5-a]pyrazin-4-yl}sulfanyl)-N-[2-(trifluoromethyl)phenyl]acetamide

Comprehensive Overview of 2-({2-phenylpyrazolo[1,5-a]pyrazin-4-yl}sulfanyl)-N-[2-(trifluoromethyl)phenyl]acetamide (CAS No. 1021252-06-1)

2-({2-phenylpyrazolo[1,5-a]pyrazin-4-yl}sulfanyl)-N-[2-(trifluoromethyl)phenyl]acetamide, with the CAS number 1021252-06-1, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound belongs to the class of sulfanyl acetamide derivatives, which are known for their potential applications in drug discovery and development. The unique structural features of this molecule, including the pyrazolo[1,5-a]pyrazine core and the trifluoromethylphenyl moiety, make it a promising candidate for targeting specific biological pathways.

In recent years, the demand for novel heterocyclic compounds like 2-({2-phenylpyrazolo[1,5-a]pyrazin-4-yl}sulfanyl)-N-[2-(trifluoromethyl)phenyl]acetamide has surged due to their potential in addressing unmet medical needs. Researchers are particularly interested in its structure-activity relationship (SAR), as modifications to its framework could yield derivatives with enhanced efficacy and selectivity. The presence of the sulfanyl group and the trifluoromethyl substituent is believed to contribute to its metabolic stability and binding affinity, making it a valuable scaffold for further optimization.

The synthesis of CAS 1021252-06-1 involves multi-step organic reactions, often starting from readily available precursors such as 2-phenylpyrazolo[1,5-a]pyrazine and 2-(trifluoromethyl)phenylamine. Advanced techniques like nuclear magnetic resonance (NMR) and high-performance liquid chromatography (HPLC) are employed to characterize the compound and ensure its purity. Given the complexity of its structure, researchers must adhere to stringent protocols to achieve high yields and reproducibility.

One of the most intriguing aspects of 2-({2-phenylpyrazolo[1,5-a]pyrazin-4-yl}sulfanyl)-N-[2-(trifluoromethyl)phenyl]acetamide is its potential role in kinase inhibition. Kinases are enzymes that play a critical role in cell signaling, and their dysregulation is associated with various diseases, including cancer and inflammatory disorders. Preliminary studies suggest that this compound may exhibit inhibitory activity against specific kinases, paving the way for its use in targeted therapy. However, further in vitro and in vivo studies are required to validate these findings.

From a drug delivery perspective, the physicochemical properties of CAS 1021252-06-1 are of paramount importance. Its logP value, solubility, and stability under physiological conditions must be thoroughly evaluated to assess its suitability as a drug candidate. Computational modeling and molecular docking studies can provide insights into its interaction with biological targets, aiding in the design of more potent analogs.

The growing interest in personalized medicine and precision therapeutics has further highlighted the importance of compounds like 2-({2-phenylpyrazolo[1,5-a]pyrazin-4-yl}sulfanyl)-N-[2-(trifluoromethyl)phenyl]acetamide. By leveraging advancements in cheminformatics and high-throughput screening, researchers can accelerate the identification of lead compounds and optimize their pharmacological profiles. This aligns with the broader trend of integrating artificial intelligence (AI) and machine learning (ML) in drug discovery.

In conclusion, 2-({2-phenylpyrazolo[1,5-a]pyrazin-4-yl}sulfanyl)-N-[2-(trifluoromethyl)phenyl]acetamide (CAS 1021252-06-1) represents a fascinating area of research with significant potential in medicinal chemistry. Its unique structure, combined with its promising biological activity, makes it a compound worth watching in the coming years. As the scientific community continues to explore its applications, this molecule could contribute to the development of next-generation therapeutics.